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Compound of Interest

Compound Name:
Globotriaosylceramide (porcine

RBC)

Cat. No.: B15566351 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Globotriaosylceramide derived from porcine red blood cells (RBCs). The following procedures

are designed to ensure the safety of laboratory personnel and compliance with standard

biohazardous waste management practices.

Globotriaosylceramide (Gb3) from porcine RBCs is a sphingolipid used in research.[1] While

one Safety Data Sheet (SDS) indicates that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), another suggests that the health hazards

have not been fully investigated and caution should be exercised to limit exposure.[2][3]

Therefore, it is prudent to handle this material as potentially biohazardous due to its biological

origin and the incomplete toxicological data.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood. A

safety shower and eye bath should be readily accessible.[3]

Personal Protective Equipment (PPE):
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Gloves: Chemical-resistant gloves are mandatory. Inspect gloves for integrity before use

and employ proper removal techniques to avoid skin contact.[3]

Eye Protection: Safety glasses or goggles should be worn.[3]

Lab Coat: A lab coat is required to protect clothing and skin.

In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping

eyelids open.[3]

Skin Contact: Wash the affected area thoroughly with soap and running water.[3]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[3]

Ingestion: Rinse mouth with water.[3]

Seek medical attention after any exposure.[3]

II. Quantitative Data and Physical Properties
The following table summarizes the known quantitative and physical data for

Globotriaosylceramide. This information is critical for safe handling and in determining the

appropriate disposal route.
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Property Data Reference

Molecular Formula C54H101NO18 (d18:1/18:0) [3]

Molecular Weight 1052.38 g/mol [3]

Appearance Solid [4]

Purity ≥98% [4]

Storage Temperature -20°C [4]

Solubility

Soluble in a 4:3:1 solution of

chloroform:methanol:water,

DMSO, and warmed methanol.

[4][5]

Hazard Classification

Not classified as hazardous

according to GHS by one

supplier; health hazards not

fully investigated by another.

[2][3]

NFPA Ratings
Health = 0, Fire = 0, Reactivity

= 0
[2]

HMIS-Ratings
Health = 0, Fire = 0, Reactivity

= 0
[2]

III. Step-by-Step Disposal Protocol
The disposal of Globotriaosylceramide (porcine RBC) should be managed as biohazardous

waste. This involves segregation, decontamination, and proper containment.

A. Liquid Waste Disposal (e.g., solutions containing Gb3)

Segregation: Collect all liquid waste containing Globotriaosylceramide in a dedicated, leak-

proof, and clearly labeled container. The container should be marked with the universal

biohazard symbol.[6]

Decontamination:
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Add a suitable disinfectant, such as bleach, to the liquid waste to achieve a final

concentration of 10% (a 1:10 ratio of bleach to waste).[7]

Allow the mixture to sit for a minimum of 30 minutes to ensure complete decontamination.

[7]

Final Disposal: After decontamination, the treated liquid can typically be disposed of down

the drain with copious amounts of water, provided this is in accordance with your institution's

and local regulations.[7] Always confirm your facility's specific procedures for drain disposal

of decontaminated biological waste.

B. Solid Waste Disposal (e.g., contaminated labware, gloves, unused solid Gb3)

Segregation: Place all solid waste contaminated with Globotriaosylceramide into a

designated biohazard bag. This includes items like pipette tips, centrifuge tubes, gloves, and

any unused solid product.[8]

These bags must be leak-proof and appropriately colored (typically red or orange) and

marked with the biohazard symbol.[8]

Containment: The primary biohazard bag should be placed within a secondary, rigid,

puncture-resistant container with a tight-fitting lid. This container must also be labeled as

biohazardous waste.[7]

Storage and Pickup: Store the sealed biohazard container in a designated accumulation

area. Do not overfill containers. Arrange for pickup and final disposal by your institution's

Environmental Health & Safety (EH&S) department or a licensed biohazardous waste

contractor.[7] Autoclaving may be a required treatment step prior to final disposal; follow your

institution's specific protocols.[6]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Globotriaosylceramide (porcine RBC).
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Globotriaosylceramide Disposal Workflow

Liquid Waste Path Solid Waste Path

Start: Waste Generation
(Globotriaosylceramide)

Identify Waste Type

Collect in Labeled,
Leak-Proof Container

Liquid

Collect in Biohazard Bag

Solid

Decontaminate
(e.g., 10% Bleach, 30 min)

Dispose per Institutional
and Local Regulations
(e.g., Drain Disposal)

End of Disposal Process

Place in Secondary
Rigid Container

Store for EH&S Pickup/
Incineration/Autoclave
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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